Cas no 848739-94-6 (4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide)

4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide is a phthalazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzamide moiety linked to a 3-methyl-4-oxo-3,4-dihydrophthalazine core, offering a versatile scaffold for further functionalization. This compound may exhibit biological activity due to the presence of the phthalazinone group, which is known for its role in enzyme inhibition and receptor modulation. Its synthetic accessibility and stability under standard conditions make it a valuable intermediate for developing novel therapeutic agents. Researchers may explore its utility in targeting specific pathways, particularly in oncology or inflammation-related studies, given the pharmacological relevance of similar phthalazine derivatives.
4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide structure
848739-94-6 structure
Product Name:4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide
CAS No:848739-94-6
MF:C16H13N3O2
MW:279.293323278427
MDL:MFCD04194896
CID:5680308
PubChem ID:946667
Update Time:2025-06-08

4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methyl-4-oxophthalazin-1-yl)benzamide
    • CS-0243644
    • SR-01000150346
    • EN300-26664570
    • 4-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide
    • SR-01000150346-1
    • AKOS000666933
    • HMS1515E18
    • STK263755
    • ChemDiv3_014890
    • 848739-94-6
    • Benzamide, 4-(3,4-dihydro-3-methyl-4-oxo-1-phthalazinyl)-
    • 4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide
    • MDL: MFCD04194896
    • Inchi: 1S/C16H13N3O2/c1-19-16(21)13-5-3-2-4-12(13)14(18-19)10-6-8-11(9-7-10)15(17)20/h2-9H,1H3,(H2,17,20)
    • InChI Key: LOHKEIFGMCWOKE-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=CC(C(N)=O)=CC=2)=NN1C

Computed Properties

  • Exact Mass: 279.100776666g/mol
  • Monoisotopic Mass: 279.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 504.2±52.0 °C(Predicted)
  • pka: 15.65±0.50(Predicted)

4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide Pricemore >>

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Additional information on 4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide

Comprehensive Overview of 4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide (CAS No. 848739-94-6)

4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide, identified by its CAS number 848739-94-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the phthalazine derivative family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique molecular structure, featuring a benzamide moiety linked to a 3-methyl-4-oxo-3,4-dihydrophthalazine core. The compound's structural complexity makes it a promising candidate for drug discovery, especially in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the scientific community has focused on phthalazine derivatives due to their role in developing novel therapeutics. 4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide is no exception, with studies exploring its potential as a kinase inhibitor or a modulator of inflammatory responses. The compound's CAS no 848739-94-6 is frequently searched in academic databases, reflecting its relevance in ongoing research. Additionally, its benzamide component is a common pharmacophore in medicinal chemistry, further enhancing its appeal for drug design.

The synthesis of 4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide involves multi-step organic reactions, often starting with the condensation of substituted phthalazines with benzoyl derivatives. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. The compound's 3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl group is critical for its stability and interaction with biological targets, making it a focal point in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS no 848739-94-6 is often discussed in the context of scalable synthesis and cost-effective production. Pharmaceutical companies are keen on developing efficient synthetic routes to meet the growing demand for phthalazine-based compounds. The compound's potential applications extend beyond therapeutics, with exploratory uses in materials science and agrochemicals. Its benzamide functionality, in particular, is being investigated for its role in enhancing solubility and bioavailability in drug formulations.

Environmental and safety considerations are also paramount when working with 4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks. Researchers often search for MSDS (Material Safety Data Sheet) information related to CAS 848739-94-6 to ensure compliance with laboratory safety standards. The compound's stability under various conditions is another area of interest, particularly for long-term storage and transport.

In conclusion, 4-(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)benzamide (CAS no 848739-94-6) represents a versatile and promising compound in modern chemistry. Its unique structural features, combined with its potential applications in drug development and beyond, make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.

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